1-[4-(1,3-Benzothiazol-2-yl)piperidino]-2-[(4-bromophenyl)sulfanyl]-1-ethanone
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Description
1-[4-(1,3-Benzothiazol-2-yl)piperidino]-2-[(4-bromophenyl)sulfanyl]-1-ethanone is a useful research compound. Its molecular formula is C20H19BrN2OS2 and its molecular weight is 447.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
This compound has been utilized as a precursor in the synthesis of heterocyclic compounds, which are critical in the development of new materials and pharmaceuticals. For example, the synthesis of sulfur-nitrogen heterocycles through reactions with diamines has been described, indicating its utility in creating novel compounds with potential biological activities (Bryce, 1984).
Antimicrobial and Antituberculosis Studies
Derivatives of this compound have been investigated for their antimicrobial properties. Research has shown that certain heteroarylthioquinoline derivatives, synthesized using this compound, exhibit significant in vitro activity against Mycobacterium tuberculosis, highlighting its potential in the development of new antituberculosis agents (Chitra et al., 2011).
Biological Activities and Immunomodulatory Effects
Studies have also explored the biological activities of derivatives, including their immunosuppressive and immunostimulatory effects on macrophages and T-lymphocytes. This research suggests potential applications in modulating immune responses, which could be beneficial in treating various immune-related disorders (Abdel‐Aziz et al., 2011).
Green Synthesis and Environmental Applications
The compound has been involved in studies focusing on green synthesis methods, such as microwave-assisted synthesis, which aims to improve the efficiency and reduce the environmental impact of chemical reactions. These methods have been applied in the synthesis of novel compounds, demonstrating the compound's role in promoting sustainable chemical practices (Said et al., 2020).
Enzymatic Metabolism Studies
Research has delved into the enzymatic metabolism of related compounds, providing insights into how these molecules are processed within the body. Such studies are crucial for understanding the pharmacokinetics of potential therapeutic agents, including their metabolic pathways and the enzymes involved (Hvenegaard et al., 2012).
Properties
IUPAC Name |
1-[4-(1,3-benzothiazol-2-yl)piperidin-1-yl]-2-(4-bromophenyl)sulfanylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19BrN2OS2/c21-15-5-7-16(8-6-15)25-13-19(24)23-11-9-14(10-12-23)20-22-17-3-1-2-4-18(17)26-20/h1-8,14H,9-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STZQNPQHRGPQBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=NC3=CC=CC=C3S2)C(=O)CSC4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19BrN2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.